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Compound Name: Diethyl furan-2,5-dicarboxylate

Cat. No.: B020899

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction

Diethyl furan-2,5-dicarboxylate is a bio-based chemical compound derived from furan-2,5-
dicarboxylic acid (FDCA). As a diester, it serves as a crucial building block in the synthesis of
various organic molecules and polymers.[1][2] Its furan ring, a five-membered aromatic
heterocycle containing an oxygen atom, imparts unique chemical properties that make it a
subject of increasing interest in materials science and medicinal chemistry.[2] The compound's
origins from renewable biomass sources position it as a sustainable alternative to petroleum-
based chemicals.[2] This guide provides a comprehensive overview of Diethyl furan-2,5-
dicarboxylate, including its chemical and physical properties, detailed synthesis protocols,
spectroscopic data, and applications, with a focus on its relevance to research and
development.

Chemical and Physical Properties

Diethyl furan-2,5-dicarboxylate is a white solid at room temperature.[2] Its key physical and
chemical properties are summarized in the table below.
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Property Value Reference
Chemical Formula C10H1205 [3]
Molecular Weight 212.20 g/mol [3]
CAS Number 53662-83-2 [2]
Melting Point 46-48 °C [2]
Boiling Point 167-168 °C at 15 Torr [2]
Density (predicted) 1.172 + 0.06 g/cm?3 [2]

Slightly soluble in chloroform
and methanol. Specific

Solubility gquantitative data in a range of [2]
organic solvents is not readily

available in the literature.

Storage Temperature 2-8°C [2]

Spectroscopic Data

The structural confirmation of Diethyl furan-2,5-dicarboxylate is typically achieved through
various spectroscopic technigues.
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Technique

Data

Reference

1H NMR (CDCls)

57.20(s, 2H),4.40(q,J=7.1
Hz, 4H), 1.39 (t, J = 7.1 Hz,
6H)

[4]

13C NMR (CDCls)

0 158.1, 146.9, 118.2, 61.6,
14.2

[4]

Infrared (IR)

Key absorptions indicating
C=0 and C-O stretching of the
ester groups, and furan ring

vibrations.

[5]

Mass Spectrometry (MS)

Molecular lon (M*): m/z 212.
Key fragments correspond to
the loss of ethoxy and

carboethoxy groups.

[5]

Synthesis of Diethyl Furan-2,5-dicarboxylate

The most common method for synthesizing Diethyl furan-2,5-dicarboxylate is through the

Fischer esterification of furan-2,5-dicarboxylic acid (FDCA) with ethanol in the presence of an

acid catalyst.

Experimental Protocol: Sulfuric Acid Catalyzed
Esterification

This protocol is a standardized procedure based on literature methods.[4]

Materials:

Furan-2,5-dicarboxylic acid (FDCA)

Absolute Ethanol (EtOH)

Concentrated Sulfuric Acid (Hz2SOa4)

5% Sodium Carbonate (Na2CO3) solution

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.researchgate.net/publication/334514111_Synthesis_of_Furans_-_Recent_Advances
https://www.researchgate.net/publication/334514111_Synthesis_of_Furans_-_Recent_Advances
https://pmc.ncbi.nlm.nih.gov/articles/PMC9024937/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9024937/
https://www.benchchem.com/product/b020899?utm_src=pdf-body
https://www.benchchem.com/product/b020899?utm_src=pdf-body
https://www.researchgate.net/publication/334514111_Synthesis_of_Furans_-_Recent_Advances
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

« Distilled Water

Equipment:

e Round-bottom flask

e Reflux condenser

e Heating mantle with magnetic stirrer

e Rotary evaporator

e Bichner funnel and flask

« Filtration paper

o Beakers and other standard laboratory glassware
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, add furan-2,5-dicarboxylic acid (1.0 eq).

o Reagent Addition: Add an excess of absolute ethanol (e.g., 10-20 equivalents) to the flask.
While stirring, carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.05-0.1

eq).

o Reflux: Heat the reaction mixture to reflux (approximately 78-100 °C) and maintain reflux
with continuous stirring for 12-18 hours. The progress of the reaction can be monitored by
Thin Layer Chromatography (TLC).

e Solvent Removal: After the reaction is complete, allow the mixture to cool to room
temperature. Remove the excess ethanol using a rotary evaporator.

» Precipitation: Add the concentrated reaction mixture dropwise into a beaker of cold distilled
water while stirring. A white precipitate of Diethyl furan-2,5-dicarboxylate should form.
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o Neutralization and Filtration: Neutralize the aqueous suspension by the slow addition of a 5%
sodium carbonate solution until the pH is approximately 7. Collect the white crystalline
product by vacuum filtration using a Buichner funnel.

e Washing and Drying: Wash the collected solid with several portions of distilled water to
remove any remaining salts and acid. Dry the product overnight under high vacuum.

o Characterization: Confirm the identity and purity of the product using melting point
determination and spectroscopic methods (NMR, IR, MS).

Click to download full resolution via product page

Caption: Workflow for the synthesis of Diethyl furan-2,5-dicarboxylate.

Applications in Research and Development
Polymer Chemistry

The primary application of Diethyl furan-2,5-dicarboxylate is as a monomer in the synthesis
of bio-based polyesters.[6] It serves as a renewable alternative to terephthalic acid derivatives
used in the production of plastics like polyethylene terephthalate (PET). The resulting furan-
based polyesters, such as polyethylene furanoate (PEF), exhibit promising properties including
enhanced thermal stability and barrier properties, making them suitable for applications in
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packaging and textiles.[7] Researchers are actively exploring the enzymatic polymerization of
Diethyl furan-2,5-dicarboxylate with various diols to create novel copolyesters with tailored
properties.[6]

Organic Synthesis and Medicinal Chemistry

In the realm of drug discovery, the furan nucleus is a recognized pharmacophore present in
numerous bioactive compounds.[8] While Diethyl furan-2,5-dicarboxylate itself is not typically
the final active pharmaceutical ingredient, its bifunctional nature makes it a versatile starting
material for the synthesis of more complex molecules with potential therapeutic applications.[2]
The ester functionalities can be readily converted to other functional groups, such as amides or
hydrazides, to generate libraries of novel compounds for biological screening.[8] However,
specific examples of marketed drugs or late-stage clinical candidates that directly utilize
Diethyl furan-2,5-dicarboxylate as a key intermediate are not prominently featured in the
current scientific literature.

Safety and Handling
Diethyl furan-2,5-dicarboxylate is classified as an irritant.[9]
e Hazard Statements:

o H315: Causes skin irritation.[9]

o H319: Causes serious eye irritation.[9]

o H335: May cause respiratory irritation.[9]

o Precautionary Statements:

[¢]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[9]

[e]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

o

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[9]
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Standard laboratory safety protocols, including the use of personal protective equipment (PPE)
such as safety glasses, lab coats, and gloves, should be strictly followed when handling this
compound. Work should be conducted in a well-ventilated area or a fume hood.

Furan-2,5-dicarboxylic Acid (FDCA)
(from Biomass)

Esterification

Diethyl furan-2,5-dicarboxylate (DEFDC)

Polymerization Functional Group Transformation

Bio-based Polyesters (e.g., PEF) Organic Synthesis Intermediates

Packaging Materials Textiles Pharmaceuticals Agrochemicals

Click to download full resolution via product page

Caption: Relationship of Diethyl furan-2,5-dicarboxylate to its precursor and applications.

Conclusion

Diethyl furan-2,5-dicarboxylate is a valuable and versatile bio-based platform chemical with
significant potential in both materials science and organic synthesis. Its role as a monomer for
sustainable polymers is well-established, and its utility as a scaffold for the synthesis of novel
compounds continues to be explored. This guide provides essential technical information to aid
researchers and professionals in leveraging the unique properties of Diethyl furan-2,5-
dicarboxylate in their research and development endeavors. Further investigation into its
specific applications in drug development and a more comprehensive characterization of its
solubility in various organic solvents would be beneficial areas for future research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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